Cas no 10493-79-5 (2-methylbenzene-1,4-dithiol)

2-methylbenzene-1,4-dithiol structure
2-methylbenzene-1,4-dithiol structure
Product Name:2-methylbenzene-1,4-dithiol
CAS No:10493-79-5
MF:C7H8S2
MW:156.268419265747
CID:1146487
PubChem ID:21900734
Update Time:2025-04-20

2-methylbenzene-1,4-dithiol Chemical and Physical Properties

Names and Identifiers

    • 2-methylbenzene-1,4-dithiol
    • 1,4-dimercapto-2-methylbenzene
    • SureCN330857
    • CTK0D7751
    • 2-Methyl-benzen-1,4-dithiol
    • 2-methyl-benzene-1,4-dithiol
    • 1,4-Benzenedithiol, 2-methyl-
    • o-toluenedithiol
    • 1,4-dimercapto-2-methylbenzene; SureCN330857; CTK0D7751; 2-Methyl-benzen-1,4-dithiol; 2-methyl-benzene-1,4-dithiol; 1,4-Benzenedithiol, 2-methyl-; o-toluenedithiol;
    • DTXSID90619746
    • 10493-79-5
    • SCHEMBL330857
    • Inchi: 1S/C7H8S2/c1-5-4-6(8)2-3-7(5)9/h2-4,8-9H,1H3
    • InChI Key: QNQBPLJBKMDKLK-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1C)S

Computed Properties

  • Exact Mass: 156.00674260g/mol
  • Monoisotopic Mass: 156.00674260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 2Ų
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